Cas no 2168559-42-8 (Thiazole, 2-(tributylstannyl)-4-(trifluoromethyl)-)

2-(Tributylstannyl)-4-(trifluoromethyl)thiazole is an organotin compound featuring a thiazole core functionalized with a tributylstannyl group at the 2-position and a trifluoromethyl group at the 4-position. This reagent is particularly valuable in cross-coupling reactions, such as Stille couplings, due to the reactivity of the stannyl moiety, which facilitates efficient carbon-carbon bond formation. The electron-withdrawing trifluoromethyl group enhances the compound's stability and influences its reactivity in synthetic applications. Its well-defined structure and compatibility with diverse reaction conditions make it a useful intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing thiazole-based motifs into complex molecules. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

Thiazole, 2-(tributylstannyl)-4-(trifluoromethyl)- structure

2168559-42-8 structure

Product Name:Thiazole, 2-(tributylstannyl)-4-(trifluoromethyl)-

CAS No:2168559-42-8

MF:C₁₆H₂₈F₃NSSn

MW:442.170433044434

CID:6004455

PubChem ID:53403789

Update Time:2025-10-29

Thiazole, 2-(tributylstannyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Thiazole, 2-(tributylstannyl)-4-(trifluoromethyl)-
- EN300-730888
- 2168559-42-8
- AB64660
- 2-(TRIBUTYLSTANNYL)-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE
- 2-(TRIBUTYLSTANNYL)-4-(TRIFLUOROMETHYL)THIAZOLE
- NGTMMEPBAPUXRE-UHFFFAOYSA-N
- Inchi： 1S/C4HF3NS.3C4H9.Sn/c5-4(6,7)3-1-9-2-8-3;3*1-3-4-2;/h1H;3*1,3-4H2,2H3;
- InChI Key： NGTMMEPBAPUXRE-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)(F)F)N=C1[Sn](CCCC)(CCCC)CCCC

Computed Properties

Exact Mass: 443.091658g/mol
Monoisotopic Mass: 443.091658g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 10
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1Å²

Experimental Properties

Boiling Point: 376.5±52.0 °C(Predicted)
pka: -0.31±0.10(Predicted)

Thiazole, 2-(tributylstannyl)-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-730888-0.05g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	0.05g	$252.0	2023-06-04
Enamine	EN300-730888-0.1g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	0.1g	$376.0	2023-06-04
Enamine	EN300-730888-0.25g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	0.25g	$538.0	2023-06-04
Enamine	EN300-730888-0.5g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	0.5g	$847.0	2023-06-04
Enamine	EN300-730888-1.0g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	1g	$1086.0	2023-06-04
Enamine	EN300-730888-2.5g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	2.5g	$2127.0	2023-06-04
Enamine	EN300-730888-5.0g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	5g	$3147.0	2023-06-04
Enamine	EN300-730888-10.0g	2-(tributylstannyl)-4-(trifluoromethyl)-1,3-thiazole	2168559-42-8	95%	10g	$4667.0	2023-06-04